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Compound of Interest

Compound Name: 1,1-Dimethylcyclopentane

Cat. No.: B044176

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols involving 1,1-
dimethylcyclopentane. It includes its physical and chemical properties, applications in gas
chromatography, and potential use in organic synthesis and fuel research.

Physical and Chemical Properties

1,1-Dimethylcyclopentane is a cyclic hydrocarbon with the molecular formula C7H1a4.[1][2][3] It
is a colorless liquid at room temperature and is non-polar, making it soluble in organic solvents
but not in water.[2] The presence of two methyl groups on a single carbon atom of the
cyclopentane ring introduces steric strain, which can influence its reactivity.[2]

Table 1: Physical and Chemical Properties of 1,1-Dimethylcyclopentane
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Property Value Reference
Molecular Formula C7Haia [1112][3]
Molecular Weight 98.19 g/mol [1]
CAS Number 1638-26-2 [1]
IUPAC Name 1,1-dimethylcyclopentane [1]
Synonyms gem-Dimethylcyclopentane [1][2]
Boiling Point 88 °C [4]
Melting Point -70 °C [4]
Density 0.752 g/mL [4]
Refractive Index 1.414 [4]
Vapor Pressure 76.2 mmHg [1]

Application in Gas Chromatography (GC)

1,1-Dimethylcyclopentane can be used as a reference standard in gas chromatography for

the analysis of hydrocarbon mixtures, such as those found in petroleum products. Its well-

defined boiling point and retention time on non-polar columns make it a useful marker.

Protocol: Analysis of Hydrocarbon Mixtures using GC-
MS with 1,1-Dimethylcyclopentane as a Standard

This protocol describes a general method for the analysis of volatile organic compounds, which

can be adapted for samples containing 1,1-dimethylcyclopentane.

1. Instrumentation:

e Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS)

e Capillary Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 pum film

thickness), is suitable.
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. Reagents:
Helium (carrier gas), high purity
1,1-Dimethylcyclopentane (as a standard)
Solvent (e.g., hexane or dichloromethane)
Sample containing the hydrocarbon mixture to be analyzed
. Standard Preparation:

Prepare a stock solution of 1,1-dimethylcyclopentane in the chosen solvent at a
concentration of 1000 pg/mL.

Prepare a series of working standards by diluting the stock solution to concentrations
ranging from 1 to 100 pg/mL.

. Sample Preparation:

Dilute the hydrocarbon sample in the chosen solvent to a concentration expected to be
within the calibration range of the working standards.

If using 1,1-dimethylcyclopentane as an internal standard, add a known amount to each
sample and calibration standard.

. GC-MS Conditions:
Inlet Temperature: 250 °C
Injection Volume: 1 pL
Split Ratio: 50:1 (can be adjusted based on sample concentration)
Carrier Gas Flow Rate: 1.0 mL/min (constant flow)
Oven Temperature Program:

o Initial temperature: 40 °C, hold for 5 minutes
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o Ramp: Increase to 250 °C at a rate of 10 °C/min

o Final hold: Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C
lon Source Temperature: 230 °C
Mass Range: m/z 40-400

. Data Analysis:

Identify the peak corresponding to 1,1-dimethylcyclopentane based on its retention time
and mass spectrum.

Quantify the amount of 1,1-dimethylcyclopentane in the sample by comparing its peak
area to the calibration curve generated from the working standards.
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Caption: Mechanism of free radical bromination.

Application in Fuel Research

1,1-Dimethylcyclopentane is a component of gasoline and its combustion properties are of
interest in fuel science. It can be used in studies related to engine performance and emissions.
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Application Note: Use in Fuel Blend Studies

1,1-Dimethylcyclopentane can be blended with other hydrocarbons to create surrogate fuel
mixtures that mimic the properties of commercial gasoline. These surrogates are then used in
controlled engine experiments to study combustion phenomena like knocking and soot
formation. Due to its branched cyclic structure, it can contribute to a higher octane rating.

Experimental Workflow for Fuel Blend Analysis
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Engine Testing Analysis
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Caption: Workflow for fuel blend performance analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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